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Compound of Interest

Compound Name: 8-Mercaptoadenosine

Cat. No.: B613790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Mercaptoadenosine (8-Thioadenosine) is a sulfur-containing nucleoside analog of

adenosine. Its structural modification, the presence of a thiol group at the 8th position of the

purine ring, confers unique physicochemical and biological properties. Notably, 8-
Mercaptoadenosine is recognized as a potent agonist of Toll-like receptor 7 (TLR7), making it

a molecule of significant interest in immunology and drug development for its potential as an

immunomodulator, vaccine adjuvant, and therapeutic agent. This technical guide provides a

comprehensive overview of the physicochemical characterization of 8-Mercaptoadenosine,

including its key properties, experimental protocols for analysis, and its role in TLR7 signaling.

Physicochemical Properties
The fundamental physicochemical properties of 8-Mercaptoadenosine are summarized in the

table below. These parameters are crucial for its handling, formulation, and interpretation of

biological activity.
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Property Value Source

Molecular Formula C₁₀H₁₃N₅O₄S [1][2]

Molecular Weight 299.31 g/mol [1]

Exact Mass 299.06900 u [2]

Appearance Solid

Boiling Point 640.3°C at 760 mmHg

Density 2.18 g/cm³

Flash Point 283.1°C

pKa (Thiol Group)
5.2 - 6.6 (estimated for

aromatic thiols)

Solubility
Soluble in DMF-aqueous

solution.

Storage Temperature
2-8°C, sealed in dry, dark

place

Spectroscopic Characterization
Spectroscopic techniques are essential for the structural elucidation and purity assessment of

8-Mercaptoadenosine.

Ultraviolet-Visible (UV-Vis) Spectroscopy
8-Mercaptoadenosine exhibits characteristic UV absorbance due to its purine ring system.

The UV spectrum is useful for quantification and purity checks. The thiol substitution can cause

a shift in the absorption maximum compared to adenosine.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in the molecule. Key

vibrational frequencies for 8-Mercaptoadenosine include those associated with N-H, O-H, C-

N, C=C, and the characteristic S-H stretching of the thiol group.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for the structural confirmation of 8-
Mercaptoadenosine. The chemical shifts and coupling constants of the protons and carbons

in the ribose sugar and the purine base provide a detailed picture of the molecular structure.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of 8-
Mercaptoadenosine, confirming its identity and purity. High-resolution mass spectrometry

(HRMS) can provide the exact mass, further confirming the elemental composition.

Experimental Protocols
Detailed methodologies for the characterization of 8-Mercaptoadenosine are provided below.

Synthesis of 8-Mercaptoadenosine
8-Mercaptoadenosine can be synthesized from its corresponding 8-bromo compound, 8-

bromoadenosine.

Materials:

8-Bromoadenosine

Sodium hydrosulfide (NaSH)

Dimethylformamide (DMF)

Water

Procedure:

Dissolve 8-bromoadenosine in a DMF-aqueous solution.

Add NaSH to the solution at room temperature.

Stir the reaction mixture until the reaction is complete (monitor by TLC or HPLC).
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Upon completion, purify the product using appropriate chromatographic techniques (e.g.,

column chromatography).

High-Performance Liquid Chromatography (HPLC)
Instrumentation:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm)

Mobile Phase:

A gradient of a suitable buffer (e.g., phosphate buffer) and an organic solvent (e.g., methanol

or acetonitrile).

Procedure:

Prepare a standard solution of 8-Mercaptoadenosine of known concentration.

Prepare the sample solution by dissolving the compound in a suitable solvent.

Set the UV detector to the wavelength of maximum absorbance for 8-Mercaptoadenosine.

Inject the standard and sample solutions into the HPLC system.

Analyze the resulting chromatograms for retention time and peak area to determine purity

and concentration.

UV-Vis Spectroscopy
Instrumentation:

UV-Vis spectrophotometer

Procedure:

Prepare a dilute solution of 8-Mercaptoadenosine in a suitable solvent (e.g., water or

buffer).
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Use the same solvent as a blank.

Scan the absorbance of the solution over a range of wavelengths (e.g., 200-400 nm).

Identify the wavelength of maximum absorbance (λmax).

NMR Spectroscopy
Sample Preparation:

Dissolve a few milligrams of 8-Mercaptoadenosine in a deuterated solvent (e.g., DMSO-d₆

or D₂O).

Transfer the solution to an NMR tube.

Data Acquisition:

Acquire ¹H and ¹³C NMR spectra using a high-field NMR spectrometer.

Process the data to obtain the final spectra.

Mass Spectrometry
Instrumentation:

Mass spectrometer with a suitable ionization source (e.g., Electrospray Ionization - ESI).

Procedure:

Prepare a dilute solution of 8-Mercaptoadenosine in a volatile solvent.

Infuse the solution into the mass spectrometer.

Acquire the mass spectrum in the appropriate mode (positive or negative ion).

Biological Activity and Signaling Pathway
8-Mercaptoadenosine is a known agonist of Toll-like receptor 7 (TLR7). TLR7 is an

endosomal receptor that recognizes single-stranded RNA, playing a crucial role in the innate
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immune response to viral infections. The activation of TLR7 by 8-Mercaptoadenosine initiates

a downstream signaling cascade.
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Caption: TLR7 Signaling Pathway Activated by 8-Mercaptoadenosine.

Experimental Workflow
The overall workflow for the physicochemical characterization of 8-Mercaptoadenosine is

depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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